Cas no 141606-35-1 (N-(4-Methoxybenzyl)-3-methylaniline)

N-(4-Methoxybenzyl)-3-methylaniline is a synthetic aromatic amine derivative characterized by its methoxybenzyl and methyl-substituted aniline structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include a stable molecular framework, which facilitates selective functionalization, and the presence of both electron-donating methoxy and methyl groups, enhancing reactivity in electrophilic substitution reactions. The compound's well-defined purity and consistent performance make it suitable for precision applications in research and industrial processes. Proper handling and storage are recommended due to its sensitivity to light and oxidation.
N-(4-Methoxybenzyl)-3-methylaniline structure
141606-35-1 structure
Product Name:N-(4-Methoxybenzyl)-3-methylaniline
CAS No:141606-35-1
MF:C15H17NO
MW:227.301584005356
MDL:MFCD02040666
CID:1074003
PubChem ID:256365
Update Time:2025-10-17

N-(4-Methoxybenzyl)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

    • N-(4-Methoxybenzyl)-3-methylaniline
    • AC1L2TCL
    • CHEMBL34390
    • N-(pivaloyloxy)phenacetin
    • N-(p-methoxybenzyl)-3-methyl aniline
    • N-[(2,2-dimethylpropanoyl)oxy]-N-(4-ethoxyphenyl)acetamide
    • N-Pvop
    • DTXSID90969798
    • Cambridge id 5456644
    • Oprea1_349392
    • CCG-8243
    • STK128529
    • NSC83177
    • NSC-83177
    • 5456-64-4
    • 141606-35-1
    • n-(4-methoxybenzyl)-n-(3-methylphenyl)amine
    • NCIOpen2_004684
    • AG-205/05205044
    • SCHEMBL21722571
    • SR-01000209421
    • HS-5079
    • N-[(4-methoxyphenyl)methyl]-3-methylaniline
    • G72032
    • CBMicro_020295
    • SR-01000209421-1
    • AKOS000224888
    • CS-0337343
    • BIM-0020217.P001
    • MDL: MFCD02040666
    • Inchi: 1S/C15H17NO/c1-12-4-3-5-14(10-12)16-11-13-6-8-15(17-2)9-7-13/h3-10,16H,11H2,1-2H3
    • InChI Key: WJBUQDJQMPWYEB-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CNC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 21.3Ų

N-(4-Methoxybenzyl)-3-methylaniline Pricemore >>

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